![molecular formula C18H15ClN4O4S B6561012 2-[(5-chloro-2-methoxyphenyl)amino]-7,8-dimethoxy-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one CAS No. 1021250-68-9](/img/structure/B6561012.png)
2-[(5-chloro-2-methoxyphenyl)amino]-7,8-dimethoxy-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
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Overview
Description
The compound is a derivative of 1,3,4-thiadiazole, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They have diverse properties and applications, including in pharmaceuticals, electronics, and materials .
Molecular Structure Analysis
The compound contains a 1,3,4-thiadiazole ring, which is a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. It also has various functional groups attached to it, including a chloro-methoxyphenyl group and a dimethoxy group .Chemical Reactions Analysis
1,3,4-Thiadiazoles can undergo various chemical reactions, including S-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the 1,3,4-thiadiazole ring and various functional groups in the compound could influence its solubility, stability, and reactivity .Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound belongs to the class of 1,3,4-thiadiazole derivatives , which have been found to exhibit a variety of biological activities, including anticancer , antimicrobial , and antiviral properties.
Mode of Action
Other 1,3,4-thiadiazole derivatives have been shown to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
As a 1,3,4-thiadiazole derivative, it may potentially affect a variety of pathways based on the biological activities observed for other compounds in this class
Result of Action
Other 1,3,4-thiadiazole derivatives have been found to exhibit a variety of biological activities , suggesting that this compound may also have significant effects at the molecular and cellular level
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(5-chloro-2-methoxyanilino)-7,8-dimethoxy-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O4S/c1-25-13-5-4-9(19)6-12(13)20-17-22-23-16(24)10-7-14(26-2)15(27-3)8-11(10)21-18(23)28-17/h4-8H,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCNFGZBPUCBXOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC2=NN3C(=O)C4=CC(=C(C=C4N=C3S2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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